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Compound of Interest

Compound Name: ML241 hydrochloride

Cat. No.: B609132 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant research

environment. This guide provides essential safety and logistical information for the proper

disposal of ML241 hydrochloride, a potent and selective AAA ATPase p97 inhibitor used in

research.

Understanding ML241 Hydrochloride:
ML241 hydrochloride is a small molecule inhibitor with the following properties:

Molecular Formula: C₂₃H₂₄N₄O • HCl[1]

Formula Weight: 408.9 g/mol [1]

Solubility: Soluble in DMSO, slightly soluble in acetonitrile and water.[1]

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for ML241
hydrochloride is not readily available, it is crucial to treat this compound as potentially

hazardous due to its biological activity. The following procedures are based on general best

practices for the disposal of research-grade chemicals.

Immediate Safety and Personal Protective
Equipment (PPE):
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Before handling ML241 hydrochloride for any purpose, including disposal, ensure you are

wearing the appropriate Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Step-by-Step Disposal Procedures:
The primary principle for the disposal of any research chemical is to adhere to your institution's

specific guidelines and local, state, and federal regulations.

Consult your Environmental Health and Safety (EHS) Office: This is the most critical step.

Your institution's EHS department will provide specific instructions for chemical waste

disposal and can answer any questions you may have.

Waste Segregation:

Solid Waste:

Place any solid ML241 hydrochloride, as well as any lab materials grossly

contaminated with the solid (e.g., weighing paper, contaminated gloves), into a

designated hazardous waste container.

This container should be clearly labeled with "Hazardous Waste" and the full chemical

name: "ML241 hydrochloride."

Liquid Waste:

Solutions containing ML241 hydrochloride (e.g., in DMSO) should be collected in a

separate, compatible hazardous waste container.
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The container must be clearly labeled with "Hazardous Waste" and list all chemical

constituents, including the solvent (e.g., "ML241 hydrochloride in DMSO").

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with ML241 hydrochloride
should be disposed of in a designated sharps container for hazardous chemical waste.

Container Management:

Use only approved and properly labeled containers for hazardous waste.

Keep waste containers securely closed when not in use.

Store waste containers in a designated and properly ventilated satellite accumulation area.

Decontamination:

Decontaminate any surfaces that may have come into contact with ML241 hydrochloride
using an appropriate solvent (e.g., 70% ethanol), followed by a thorough cleaning with

soap and water.

Dispose of all cleaning materials (e.g., paper towels) as hazardous waste.

Arrange for Pickup:

Once your hazardous waste container is full or ready for disposal, follow your institution's

procedures to request a pickup from the EHS department or their designated waste

management contractor.

Quantitative Data Summary:
While specific quantitative data for ML241 hydrochloride is not available, the following table

illustrates the type of information typically found in a Safety Data Sheet (SDS) for a research

chemical. These values are for illustrative purposes only and should not be considered

representative of ML241 hydrochloride.
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Data Point Example Value and Units Significance for Disposal

LD50 (Oral, Rat) 300 mg/kg

Indicates the acute toxicity of

the substance, informing the

level of hazard.

Permissible Exposure Limit

(PEL)
10 mg/m³ (8-hour TWA)

Defines the maximum

allowable concentration in the

air for workplace exposure.

Flash Point > 110 °C

The lowest temperature at

which a liquid can form an

ignitable mixture in air.

Boiling Point Not available

Can influence how the

chemical behaves under

different environmental

conditions.

Experimental Protocols:
As this document focuses on disposal, detailed experimental protocols for the use of ML241
hydrochloride are not included. When designing experiments, always factor in the entire

lifecycle of the chemical, including its safe disposal, from the outset.

Disposal Workflow Diagram:
The following diagram outlines the general decision-making process for the proper disposal of

a laboratory chemical like ML241 hydrochloride.
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Caption: General workflow for the proper disposal of ML241 hydrochloride.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific

disposal procedures provided by your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609132?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40400/ml-241-(hydrochloride)
https://www.benchchem.com/product/b609132#ml241-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b609132#ml241-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b609132#ml241-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b609132#ml241-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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